Tert-butyl 4-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]azepane-1-carboxylate

• IUPAC Name: tert-butyl 4-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]azepane-1-carboxylate
• InChI: InChI=1S/C15H24ClN5O2/c1-15(2,3)23-14(22)21-8-5-6-11(7-9-21)20(4)13-18-10-17-12(16)19-13/h10-11H,5-9H2,1-4H3
• InChI Key: IBUWVULDZIMXRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(CC1)N(C)C2=NC(=NC=N2)Cl
• Molecular Formula: C15H24ClN5O2
• Molecular Weight: 341.83 g/mol

Description

“Tert-butyl 4-[(4-chloro-1,3,5-triazin-2-yl)-methylamino]azepane-1-carboxylate” is a chemical compound with the CAS Number: 2377034-61-0. It has a molecular weight of 313.79. It is in powder form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl-4- (4- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material. In another example, the chloride ion of certain compounds was replaced with one equivalent of morpholine at 70–80 °C in a dioxane/water solvent mixture using sodium carbonate as a base.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C13H20ClN5O2/c1-13(2,3)21-12(20)17-9-4-6-19(7-5-9)11-16-8-15-10(14)18-11/h8-9H,4-7H2,1-3H3,(H,17,20). The InChI key is DCDFKRVSCMHLAC-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 313.79. It is in powder form and is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. .

Antimicrobial Activity

Research has shown that derivatives of 1,3,5-triazine, which is a part of the compound’s structure, exhibit antimicrobial activity. .

Antibacterial Applications

The antibacterial properties of 1,3,5-triazine derivatives have been explored, with studies indicating that they can be effective against both Gram-positive and Gram-negative bacteria. .

Cancer Research

Compounds containing the 1,3,5-triazine moiety have been investigated for their potential use in cancer treatment. .

Drug Discovery and Development

EN300-7446651 can be used as a building block in drug discovery and development. .

Material Science

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Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.